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Compound of Interest

Compound Name: Thiophene-3-sulfonyl Chloride

Cat. No.: B1351042 Get Quote

CAS Number: 51175-71-4[1][2]

This technical guide provides an in-depth overview of thiophene-3-sulfonyl chloride, a key

intermediate in pharmaceutical and chemical synthesis. The document is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its properties, synthesis, and reactivity, with a focus on its application in the development of

novel therapeutic agents.

Core Properties of Thiophene-3-sulfonyl Chloride
Thiophene-3-sulfonyl chloride is a reactive compound utilized in the synthesis of various

sulfur-containing molecules, most notably sulfonamides. Its physical and chemical properties

are crucial for its handling, storage, and application in synthetic chemistry.
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Property Value Reference

Molecular Formula C₄H₃ClO₂S₂ [1]

Molecular Weight 182.65 g/mol [1]

Melting Point 44 °C [1]

Boiling Point 101-103 °C [1]

Density 1.58 g/cm³ [1]

Flash Point 114 °C [1]

Refractive Index 1.581 [1]

Storage Conditions Store under Nitrogen [1]

Safety and Handling
Thiophene-3-sulfonyl chloride is classified as a corrosive substance. It causes severe skin

burns and eye damage.[1] Appropriate personal protective equipment, including gloves,

protective clothing, and eye/face protection, should be worn when handling this chemical.[1] It

should be stored in a dry, cool, and well-ventilated place, away from incompatible materials

such as bases, water, strong oxidizing agents, and amines.[1]

Experimental Protocols
Detailed methodologies for the synthesis and a key reaction of thiophene-3-sulfonyl chloride
are provided below. These protocols are based on established procedures for

thiophenesulfonyl chlorides and related compounds.

Synthesis of Thiophene-3-sulfonyl Chloride via
Chlorosulfonation
This protocol describes a general method for the synthesis of thiophenesulfonyl chlorides using

a Vilsmeier-type reagent formed from N,N-dimethylformamide (DMF) and sulfuryl chloride

(SO₂Cl₂).

Materials:
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Thiophene

N,N-Dimethylformamide (DMF), freshly distilled

Sulfuryl chloride (SO₂Cl₂), freshly distilled

Ice

Chloroform (CHCl₃)

5% Sodium bicarbonate (NaHCO₃) solution

Water

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Complex Formation: In a flask cooled with an ice bath, slowly add freshly distilled SO₂Cl₂

(0.13 mol) dropwise to ice-cooled DMF (0.13 mol), ensuring the temperature is maintained

below 25 °C. Allow the resulting hygroscopic solid complex to stand at the same temperature

for an additional 30 minutes.

Reaction with Thiophene: Add thiophene (0.1 mol) to the prepared complex. Heat the mixture

on a water bath at 95-98 °C for 1 hour with occasional shaking.

Work-up: Cool the viscous brown mixture and pour it into ice water. Extract the aqueous

mixture with CHCl₃.

Purification: Wash the organic extract successively with water, 5% NaHCO₃ solution, and

water. Dry the organic layer over anhydrous MgSO₄.

Isolation: Evaporate the solvent under reduced pressure. The resulting crude product can be

further purified by vacuum distillation to yield thiophene-2-sulfonyl chloride. A similar

procedure can be adapted for the 3-isomer, though yields and reaction conditions may vary.
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This protocol outlines the reaction of thiophene-3-sulfonyl chloride with an amine to form a

sulfonamide, a common scaffold in medicinal chemistry.

Materials:

Thiophene-3-sulfonyl chloride

Primary or secondary amine (e.g., aniline)

Triethylamine (Et₃N) or other suitable base

Dichloromethane (CH₂Cl₂) or other suitable aprotic solvent

1 M Hydrochloric acid (HCl)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: Dissolve the amine (1.0 equivalent) and triethylamine (1.2 equivalents) in

CH₂Cl₂ in a flask cooled in an ice bath.

Addition of Sulfonyl Chloride: Add a solution of thiophene-3-sulfonyl chloride (1.1

equivalents) in CH₂Cl₂ dropwise to the cooled amine solution with stirring.

Reaction: Allow the reaction mixture to warm to room temperature and stir for several hours

until the reaction is complete (monitor by TLC).

Work-up: Dilute the reaction mixture with CH₂Cl₂ and wash with 1 M HCl, water, and brine.

Isolation and Purification: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate under reduced pressure. The crude sulfonamide can be purified by

recrystallization or column chromatography.
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Thiophene-containing compounds are of significant interest in medicinal chemistry due to their

diverse biological activities. Thiophene derivatives have shown promise as antifungal agents.[3]

[4] The sulfonamide functional group, readily synthesized from thiophene-3-sulfonyl chloride,

is a well-established pharmacophore present in numerous approved drugs.[5][6]

Antifungal Activity of Thiophene Derivatives
Recent studies have highlighted the potential of thiophene derivatives as antifungal agents,

particularly against fluconazole-resistant strains of Candida species. One study demonstrated

that a thiophene derivative exhibited a synergistic effect with fluconazole and induced

apoptosis-like cell death in yeast.[3] This suggests that compounds derived from thiophene-3-
sulfonyl chloride could be explored for the development of new antifungal therapies.

Visualizations
The following diagrams illustrate key conceptual workflows and pathways related to thiophene-
3-sulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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